Cas no 698352-85-1 (Benzoic acid, 3-[(4-nitrophenyl)thio]-, methyl ester)

• Product Name: Benzoic acid, 3-[(4-nitrophenyl)thio]-, methyl ester
• CAS No: 698352-85-1
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 1739459
• PubChem ID: 11543825
• Update Time: 2025-04-21

Benzoic acid, 3-[(4-nitrophenyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(4-nitrophenyl)thio]-, methyl ester
• WUOPHNSZTOJWBD-UHFFFAOYSA-N
• SCHEMBL3197561
• AKOS015965299
• 3-(4-NITRO-PHENYLSULFANYL)-BENZOIC ACID METHYL ESTER
• 698352-85-1

• Inchi： 1S/C14H11NO4S/c1-19-14(16)10-3-2-4-13(9-10)20-12-7-5-11(6-8-12)15(17)18/h2-9H,1H3
• InChI Key： WUOPHNSZTOJWBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 289.04093
• Monoisotopic Mass: 289.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.44